2-(4-Methylphenyl)-1,3-dithiane

• IUPAC Name: 2-(4-methylphenyl)-1,3-dithiane
• InChI: InChI=1S/C11H14S2/c1-9-3-5-10(6-4-9)11-12-7-2-8-13-11/h3-6,11H,2,7-8H2,1H3
• InChI Key: BPAHUGKAEMGTSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2SCCCS2
• Molecular Formula: C11H14S2
• DSSTOX Substance ID: DTXSID90399273
• Molecular Weight: 210.4 g/mol
• CAS RN: 56637-44-6

Description

2-(4-Methylphenyl)-1,3-dithiane is an organosulfur compound that has been used in various scientific research applications. Its synthesis method and mechanism of action have been studied extensively, and it has been found to have biochemical and physiological effects in lab experiments.

Scientific Research Applications

• Conformational Properties : The conformation of 2-phenyl-1,3-dithianes, including 2-(4-Methylphenyl)-1,3-dithiane, has been analyzed. These compounds exhibit specific conformations influenced by substituents, with phenyl groups often adopting equatorial positions (Langer & Lehner, 1975).

• Crystal and Molecular Structure : The crystal structure analysis of aryl-1,3-dithiane derivatives, including 2-(4-Methylphenyl)-1,3-dithiane, has shown similar conformations across molecules, with the aryl ring typically lying on a mirror plane bisecting the dithiane ring. This study enhances understanding of molecular packing in these compounds (Zukerman-Schpector et al., 2016).

• NMR Spectroscopy Analysis : Research on the NMR spectra of various 2-substituted 1,3-dithianes, including 2-(4-Methylphenyl)-1,3-dithiane, provides insights into their molecular conformation and the influence of different substituents (Kalff & Havinga, 2010).

• Photosensitized Oxygenation Reactions : Studies on the photosensitized oxygenation reactions of 2-(4-Methylphenyl)-1,3-dithiane have revealed the formation of carbonyl compounds, sulfoxides, and sulfones through cooperative single electron transfer and singlet oxygen pathways (Kamata et al., 1992).

• Synthesis and Conformational Analysis of Derivatives : Research on the synthesis and conformational analysis of 2-arylseleno-1,3-dithianes provides insights into the structural properties and potential applications of these compounds (Pinto et al., 1986).

• Palladium-Catalyzed Asymmetric Substitution : A study on the palladium-catalyzed asymmetric substitution with 1,3-dithianes, including 2-aryl-1,3-dithianes, demonstrates a novel approach to synthesizing asymmetric molecules (Yamamoto & Tsuji, 2017).

• Competition in Nitroarene Reactions : Research on the reactions of 2-lithio-1,3-dithianes with nitroarenes highlights the competition between addition and redox processes in these reactions (Bartoli et al., 1986).

• Synthesis of Isotopically Labeled Derivatives : A study on the synthesis of isotopically labeled 1,3-dithiane demonstrates its utility as a labeled synthon, which could be significant for various applications in chemistry and medicine (Martinez et al., 2014).